Cas no 104581-17-1 ([1,1'-Biphenyl]-3-amine, 5-(1-naphthalenyl)-)

[1,1'-Biphenyl]-3-amine, 5-(1-naphthalenyl)- structure
104581-17-1 structure
Product Name:[1,1'-Biphenyl]-3-amine, 5-(1-naphthalenyl)-
CAS No:104581-17-1
MF:C22H17N
MW:295.377085447311
CID:1144697
PubChem ID:13510412
Update Time:2025-04-20

[1,1'-Biphenyl]-3-amine, 5-(1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-amine, 5-(1-naphthalenyl)-
    • 3-naphthalen-1-yl-5-phenylaniline
    • DTXSID50542602
    • SCHEMBL19752161
    • 5-(Naphthalen-1-yl)-[1,1'-biphenyl]-3-amine
    • 5-(Naphthalen-1-yl)[1,1'-biphenyl]-3-amine
    • 104581-17-1
    • Inchi: 1S/C22H17N/c23-20-14-18(16-7-2-1-3-8-16)13-19(15-20)22-12-6-10-17-9-4-5-11-21(17)22/h1-15H,23H2
    • InChI Key: DWCFIVNFRKBKBJ-UHFFFAOYSA-N
    • SMILES: NC1C=C(C2C=CC=CC=2)C=C(C=1)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 295.13621
  • Monoisotopic Mass: 295.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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